Cas no 52189-90-9 (3-Acetyl-4,4'-biphenyldiol)

• Product Name: 3-Acetyl-4,4'-biphenyldiol
• CAS No: 52189-90-9
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 2186945
• Update Time: 2023-08-05

3-Acetyl-4,4'-biphenyldiol Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-4,4’-biphenyldiol
• 3-Acetyl-4,4'-biphenyldiol

• Inchi： 1S/C14H12O3/c1-9(15)13-8-11(4-7-14(13)17)10-2-5-12(16)6-3-10/h2-8,16-17H,1H3
• InChI Key： LUCXPAXRPUSCKE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)=O)C1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 57.5